Cas no 64074-25-5 (methyl 1-(cyanomethyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: methyl 1-(cyanomethyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 64074-25-5
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 525211
• PubChem ID: 335408
• Update Time: 2025-09-22

methyl 1-(cyanomethyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylicacid, 1-(cyanomethyl)-, methyl ester
• 1H-1,2,4-Triazole-3-carboxylicacid,1-(cyanomethyl)-,methylester(9CI)
• methyl 1-(cyanomethyl)-1,2,4-triazole-3-carboxylate
• 1-Cyanomethyl-1,2,4-triazol-3-carbonsaeuremethylester
• methyl 1-(cyanomethyl)-1H-1,2,4-triazole-3-carboxylate
• AKOS017342006
• NSC-344520
• NSC344520
• A1-29449
• F8885-0164
• 1H-1,2,4-Triazole-3-carboxylicacid,1-(cyanomethyl)-,methyl ester
• SCHEMBL18764798
• DTXSID30319379
• 64074-25-5

• Inchi： 1S/C6H6N4O2/c1-12-6(11)5-8-4-10(9-5)3-2-7/h4H,3H2,1H3
• InChI Key： JRAQCDVKAYYHHD-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CN(CC#N)N=1)=O

Computed Properties

• Exact Mass: 166.04900
• Monoisotopic Mass: 166.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.37
• Melting Point: 218°C-220°C
• Boiling Point: 365.6 °C at 760 mmHg
• Flash Point: 174.9 °C
• Refractive Index: 1.608
• PSA: 80.80000
• LogP: -0.41172
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 1-(cyanomethyl)-1H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)